2-(3-fluorophenoxy)-N-methylacetamide

• Molecular Formula: C9H10FNO2
• Molecular Weight: 183.18 g/mol
• IUPAC Name: 2-(3-fluorophenoxy)-N-methylacetamide
• InChI: InChI=1S/C9H10FNO2/c1-11-9(12)6-13-8-4-2-3-7(10)5-8/h2-5H,6H2,1H3,(H,11,12)
• InChI Key: FVRLPKCNOYWRNA-UHFFFAOYSA-N
• SMILES: CNC(=O)COC1=CC(=CC=C1)F

Description

2-(3-fluorophenoxy)-N-methylacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known by its chemical name, N-methyl-2-(3-fluorophenoxy)acetamide, and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(3-fluorophenoxy)-N-methylacetamide is not fully understood. However, it is believed to act as a ligand and bind to metal ions, which can result in the formation of metal complexes. These metal complexes have been shown to have biological activities, which may be attributed to the presence of the ligand.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are not well studied. However, studies have shown that metal complexes formed using this compound as a ligand have exhibited antimicrobial and anticancer properties. These properties may be attributed to the presence of the metal ions and the ligand.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-fluorophenoxy)-N-methylacetamide in lab experiments include its ease of synthesis, availability, and potential applications in various fields of scientific research. However, the limitations include the lack of understanding of its mechanism of action and the need for further studies to fully understand its biological activities.

Future Directions

The future directions of research on 2-(3-fluorophenoxy)-N-methylacetamide include the synthesis of metal complexes using this compound as a ligand and testing their biological activities. Further studies are also needed to understand the mechanism of action and the biochemical and physiological effects of this compound. The potential applications of this compound in materials science and pharmaceuticals also need to be explored.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its ease of synthesis, availability, and potential applications make it an attractive compound for further research. However, the lack of understanding of its mechanism of action and the need for further studies to fully understand its biological activities are limitations that need to be addressed.

Synthesis Methods

2-(3-fluorophenoxy)-N-methylacetamide can be synthesized using various methods, including the reaction of 3-fluoroanisole with N-methylacetamide in the presence of a base such as potassium carbonate. Another method involves the reaction of 3-fluorophenol with N-methylacetamide in the presence of a dehydrating agent such as thionyl chloride. The yield of the synthesis method depends on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

2-(3-fluorophenoxy)-N-methylacetamide has shown potential applications in various fields of scientific research. It has been used as a ligand in the synthesis of metal complexes, which have been tested for their biological activities such as antimicrobial and anticancer properties. This compound has also been used as a building block in the synthesis of other compounds, including pharmaceuticals, agrochemicals, and materials science.